Cas no 1430219-79-6 (Potassium trifluoro(1-tosylpiperidin-4-yl)borate)

• Product Name: Potassium trifluoro(1-tosylpiperidin-4-yl)borate
• CAS No: 1430219-79-6
• MF: C₁₂H₁₆BF₃KNO₂S
• MW: 345.230453491211
• CID: 3165397
• PubChem ID: 71696872
• Update Time: 2025-06-13

Potassium trifluoro(1-tosylpiperidin-4-yl)borate Chemical and Physical Properties

Names and Identifiers

• Potassium trifluoro(1-tosylpiperidin-4-yl)borate
• 1430219-79-6
• potassium;trifluoro-[1-(p-tolylsulfonyl)-4-piperidyl]boranuide
• MFCD28401064
• Potassium 1-tosyl-piperidinyl-4-trifluoroborate
• F89627
• PS-19223
• Potassiumtrifluoro(1-tosylpiperidin-4-yl)borate
• POTASSIUM TRIFLUORO[1-(4-METHYLBENZENESULFONYL)PIPERIDIN-4-YL]BORANUIDE
• Potassium trifluoro-[1-(p-tolylsulfonyl)-4-piperidyl]boranuide

• Inchi： 1S/C12H16BF3NO2S.K/c1-10-2-4-12(5-3-10)20(18,19)17-8-6-11(7-9-17)13(14,15)16;/h2-5,11H,6-9H2,1H3;/q-1;+1
• InChI Key： AZMMDFAIRILEFT-UHFFFAOYSA-N
• SMILES： [K+].S(C1C=CC(C)=CC=1)(N1CCC([B-](F)(F)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 345.0583961g/mol
• Monoisotopic Mass: 345.0583961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų

Additional information on Potassium trifluoro(1-tosylpiperidin-4-yl)borate

Introduction to Potassium trifluoro((1-tosylpiperidin-4-yl)borate): Applications and Recent Research Developments

Potassium trifluoro((1-tosylpiperidin-4-yl)borate), with the CAS number 1430219-79-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique borate structure and fluorinated piperidine moiety, exhibits a range of intriguing properties that make it valuable for various applications. The tosylpiperidin-4-yl group introduces a specific electronic and steric environment, which can influence the reactivity and stability of the boronate ester, making it a versatile intermediate in organic synthesis.

The potassium salt form of this compound enhances its solubility in polar solvents, facilitating its use in aqueous-based reactions and formulations. This attribute is particularly beneficial in pharmaceutical applications where solubility and bioavailability are critical factors. The presence of the trifluoromethyl group further contributes to the compound's stability and reactivity, making it an attractive candidate for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on boron-containing compounds due to their potential as pharmacophores in drug discovery. Boronate esters, in particular, have shown promise as inhibitors of various enzymes and as components in targeted therapies. The fluorinated piperidine ring in Potassium trifluoro((1-tosylpiperidin-4-yl)borate) imparts additional electronic properties that can fine-tune the binding affinity and selectivity of boronate-based drugs. This has led to investigations into its use as a key intermediate in the synthesis of small-molecule inhibitors for diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its role in cross-coupling reactions, particularly Suzuki-Miyaura couplings. The boronate ester functionality serves as an excellent leaving group, enabling the formation of new carbon-carbon bonds under mild conditions. This reaction is widely used in the pharmaceutical industry for constructing complex molecular architectures. The tosylpiperidin-4-yl group not only aids in stabilizing the boronate ester but also influences the reaction kinetics, making it a preferred choice for synthetic chemists.

Recent studies have explored the use of Potassium trifluoro((1-tosylpiperidin-4-yl)borate) in the development of materials with unique electronic properties. The combination of fluorine and nitrogen-containing heterocycles can lead to compounds with enhanced thermal stability and electrical conductivity. These properties are particularly relevant in the field of organic electronics, where novel materials are being sought for applications such as flexible displays and organic photovoltaics.

The pharmaceutical industry has also shown interest in this compound for its potential as a prodrug or a precursor to active pharmaceutical ingredients (APIs). Prodrugs are designed to improve drug delivery by enhancing solubility or targeting specific tissues. The potassium salt form of Potassium trifluoro((1-tosylpiperidin-4-yl)borate) could serve as a precursor for APIs that require boronate esters for their biological activity. By leveraging its synthetic versatility, researchers aim to develop more effective and targeted therapies.

Another area of interest is the use of this compound in catalysis. Boron-containing ligands can be employed as catalysts or co-catalysts in various organic transformations. The fluorinated piperidine ring provides steric hindrance and electronic effects that can modulate catalytic activity. This has led to investigations into its use as a ligand in transition metal-catalyzed reactions, where it could enhance reaction efficiency and selectivity.

The environmental impact of chemical compounds is also a growing concern, and research into greener synthetic methods is paramount. Potassium trifluoro((1-tosylpiperidin-4-yl)borate) has been studied as part of efforts to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Its role in catalytic processes aligns with these goals by enabling more efficient reactions that require fewer harsh reagents.

In conclusion, Potassium trifluoro((1-tosylpiperidin-4-yl)borate) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structure and properties make it valuable for pharmaceutical applications, material design, and catalysis. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.